Cas no 1211417-77-4 (1,3-Dimethyl-1h-imidazol-3-ium tetrahydroborate)

• Product Name: 1,3-Dimethyl-1h-imidazol-3-ium tetrahydroborate
• CAS No: 1211417-77-4
• MF: C₅H₉BN₂
• MW: 107.949360609055
• MDL: MFCD22666024
• CID: 2604152
• PubChem ID: 121235442
• Update Time: 2025-08-05

1,3-Dimethyl-1h-imidazol-3-ium tetrahydroborate Chemical and Physical Properties

Names and Identifiers

• diMe-Imd-BH3
• 1,3-dimethyl-1h-imidazol-3-ium tetrahydroborate
• (1，3-Dimethyl-1H-imidazol-3-ium-2-yl)trihydroborate
• AKOS037643972
• 1211417-77-4
• AS-43566
• 812-230-6
• 1,3-Dimethyl-1h-imidazol-3-ium tetrahydroborate

• MDL： MFCD22666024
• Inchi： 1S/C5H9N2.B/c1-6-3-4-7(2)5-6;/h3-5H,1-2H3;/q+1;-1
• InChI Key： KLUSYQMMERDGGL-UHFFFAOYSA-N
• SMILES： [N+]1(C)C=CN(C)C=1.[B-]

Computed Properties

• Exact Mass: 108.0858785g/mol
• Monoisotopic Mass: 108.0858785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 55.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 8.8

Experimental Properties

• Sensitiveness: moisture sensitive

Additional information on 1,3-Dimethyl-1h-imidazol-3-ium tetrahydroborate

Professional Introduction to 1,3-Dimethyl-1H-imidazol-3-ium tetrahydroborate (CAS No: 1211417-77-4)

1,3-Dimethyl-1H-imidazol-3-ium tetrahydroborate, identified by the Chemical Abstracts Service Number (CAS No) 1211417-77-4, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This organoboron derivative features a unique structural framework, combining a dimethyl-substituted imidazole core with a tetrahydroborate counterion. The compound's distinct chemical properties make it a valuable reagent in synthetic applications, particularly in the development of novel heterocyclic compounds and metal-organic frameworks (MOFs). Its versatility has been leveraged in various research domains, including catalysis, polymer chemistry, and medicinal chemistry.

The imidazole ring in 1,3-Dimethyl-1H-imidazol-3-ium tetrahydroborate serves as a critical functional unit, facilitating diverse chemical transformations. Imidazole derivatives are well-documented for their role in biological systems and pharmaceuticals, often acting as key intermediates in drug synthesis. The presence of methyl groups at the 1 and 3 positions enhances the compound's reactivity, making it an attractive candidate for further functionalization. This modification allows for selective bonding interactions with other molecular entities, enabling the construction of complex architectures.

The tetrahydroborate anion (BHT) in this compound contributes to its stability and solubility characteristics. Boron-containing compounds are widely studied for their coordination abilities and their potential to act as ligands in transition metal complexes. Such complexes are integral to modern catalytic systems, where they facilitate reactions such as cross-coupling and hydrogenation. The boron center in 1,3-Dimethyl-1H-imidazol-3-ium tetrahydroborate can engage in π-stacking interactions with aromatic substrates, influencing both electronic properties and molecular assembly.

Recent advancements in computational chemistry have highlighted the utility of 1,3-Dimethyl-1H-imidazol-3-ium tetrahydroborate as a building block for designing supramolecular structures. Researchers have employed density functional theory (DFT) simulations to predict its binding affinities with various organic and inorganic partners. These studies suggest that the compound can form stable complexes with metal ions, which are essential for applications in magnetic materials and sensors. The precise tuning of its electronic properties through structural modifications offers exciting possibilities for developing next-generation functional materials.

In the realm of medicinal chemistry, the imidazole scaffold is renowned for its biological activity. Derivatives of imidazole have been explored as antimicrobial agents, antiviral drugs, and even as precursors to anticancer compounds. The incorporation of boron into this framework introduces additional potential therapeutic benefits. For instance, boron-containing heterocycles have been investigated for their radioprotective properties and their role in targeted radiation therapy. The unique reactivity of 1,3-Dimethyl-1H-imidazol-3-ium tetrahydroborate may open new avenues for designing such therapeutics.

The compound's solubility profile also makes it suitable for pharmaceutical formulations. Poor solubility is a major challenge in drug development, often limiting bioavailability and therapeutic efficacy. By leveraging the boron-tetrahydroborate interaction, researchers have developed strategies to enhance solubility while maintaining structural integrity. This approach has been applied to create liquid crystalline formulations and micellar systems that improve drug delivery profiles.

Industrial applications of 1,3-Dimethyl-1H-imidazol-3-ium tetrahydroborate extend beyond pharmaceuticals into agrochemicals and specialty chemicals. Its ability to act as a ligand or catalyst precursor has been exploited in the synthesis of pesticides and herbicides with improved environmental compatibility. Additionally, its role in polymer chemistry has led to the development of novel polymeric materials with enhanced thermal stability and mechanical strength.

The synthesis of 1,3-Dimethyl-1H-imidazol-3-ium tetrahydroborate involves carefully controlled conditions to ensure high yield and purity. Modern synthetic methodologies emphasize green chemistry principles, minimizing waste and hazardous byproducts. Techniques such as microwave-assisted synthesis have been employed to accelerate reaction times while maintaining selectivity. These innovations align with global efforts to promote sustainable chemical manufacturing practices.

The compound's stability under various conditions has also been thoroughly investigated. Studies indicate that it remains inert under ambient temperatures but can decompose under extreme pH conditions or prolonged exposure to light. Such insights are crucial for optimizing its use in industrial processes where environmental factors may vary significantly.

Future research directions for 1,3-Dimethyl-1H-imidazol-3-ium tetrahydroborate include exploring its potential as a precursor for advanced materials such as organic electronics components and photovoltaic devices. The ability to fine-tune its electronic properties through structural engineering makes it an appealing candidate for these applications. Furthermore, its incorporation into drug delivery systems could lead to more targeted therapies with reduced side effects.

In summary, 1,3-Dimethyl-1H-imidazol-3-ium tetrahydroborate (CAS No: 1211417-77-4) represents a versatile compound with broad applicability across multiple scientific disciplines. Its unique structural features offer opportunities for innovation in catalysis, materials science, pharmaceuticals, and beyond. As research continues to uncover new uses for this compound, future advancements will likely expand its role in addressing complex challenges across academia and industry.